3-fluoro-N-methylpiperidine-3-carboxamide hydrochloride
Overview
Description
3-fluoro-N-methylpiperidine-3-carboxamide hydrochloride is a useful research compound. Its molecular formula is C7H14ClFN2O and its molecular weight is 196.7. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-N-methylpiperidine-3-carboxamide hydrochloride involves the reaction of N-methylpiperidine-3-carboxylic acid with thionyl chloride to form N-methylpiperidine-3-carbonyl chloride. This intermediate is then reacted with anhydrous hydrogen fluoride and sodium fluoride to introduce the fluorine atom at the 3-position of the piperidine ring. The resulting 3-fluoro-N-methylpiperidine-3-carbonyl chloride is then reacted with ammonia to form the desired product, which is subsequently converted to the hydrochloride salt form." "Starting Materials": [ "N-methylpiperidine-3-carboxylic acid", "Thionyl chloride", "Anhydrous hydrogen fluoride", "Sodium fluoride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "1. N-methylpiperidine-3-carboxylic acid is reacted with thionyl chloride in the presence of a catalyst such as dimethylformamide to form N-methylpiperidine-3-carbonyl chloride.", "2. The resulting N-methylpiperidine-3-carbonyl chloride is then reacted with anhydrous hydrogen fluoride and sodium fluoride to introduce the fluorine atom at the 3-position of the piperidine ring, forming 3-fluoro-N-methylpiperidine-3-carbonyl chloride.", "3. The 3-fluoro-N-methylpiperidine-3-carbonyl chloride is then reacted with ammonia in the presence of a solvent such as methanol to form 3-fluoro-N-methylpiperidine-3-carboxamide.", "4. The 3-fluoro-N-methylpiperidine-3-carboxamide is then converted to the hydrochloride salt form by reacting with hydrochloric acid." ] } | |
CAS No. |
2742657-29-8 |
Molecular Formula |
C7H14ClFN2O |
Molecular Weight |
196.7 |
Purity |
95 |
Origin of Product |
United States |
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